Cas no 49631-88-1 (Acetamide,N-(6-aminohexyl)-)

• Product Name: Acetamide,N-(6-aminohexyl)-
• CAS No: 49631-88-1
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• MDL: MFCD00871149
• CID: 332036
• PubChem ID: 162081
• Update Time: 2025-04-23

Acetamide,N-(6-aminohexyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(6-aminohexyl)-
• N-(6-aminohexyl)-Acetamide
• N-acetyl-1,6-diaminohexane
• CHEMBL177305
• FT-0716694
• Acetamide, N-(6-aminohexyl)-
• Acetyl-1,6-diaminohexane, N-
• 6-acetamidohexylamine
• DTXSID60964311
• N-Acetyl-1,6-hexanediamine
• n-(6-aminohexyl)acetamide
• LL27X599QP
• SCHEMBL285321
• N-(6-Aminohexyl)ethanimidic acid
• 49631-88-1
• N-acetylhexylendiamine
• BDBM50405935
• AKOS006273181
• MFCD00871149
• AS-77339
• Hexamethylendiamine monoacetamide
• WRJPJZTWQTUPQK-UHFFFAOYSA-N
• D93510

• MDL： MFCD00871149
• Inchi： 1S/C8H18N2O/c1-8(11)10-7-5-3-2-4-6-9/h2-7,9H2,1H3,(H,10,11)
• InChI Key： WRJPJZTWQTUPQK-UHFFFAOYSA-N
• SMILES： O=C(C)NCCCCCCN

Computed Properties

• Exact Mass: 158.142
• Monoisotopic Mass: 158.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 0.929
• Boiling Point: 324.7°Cat760mmHg
• Flash Point: 150.2°C
• Refractive Index: 1.456

Additional information on Acetamide,N-(6-aminohexyl)-

Acetamide, N-(6-aminohexyl)- (CAS No. 49631-88-1): A Comprehensive Overview

Acetamide, N-(6-aminohexyl)-, identified by its Chemical Abstracts Service (CAS) number CAS No. 49631-88-1, is a significant compound in the field of pharmaceutical and biochemical research. This acetylated amine derivative has garnered attention due to its versatile applications in drug development, molecular biology, and synthetic chemistry. The compound's unique structure, featuring a hexyl chain linked to an acetamide group, provides a favorable balance of solubility, reactivity, and stability, making it a valuable intermediate in various synthetic pathways.

The molecular structure of Acetamide, N-(6-aminohexyl)- consists of a central acetamide moiety (CH₃CONH-) attached to a hexylamine side chain (C₆H₁₃NH₂). This configuration imparts specific chemical properties that are highly beneficial in medicinal chemistry. The hexyl chain enhances lipophilicity, facilitating the compound's interaction with biological membranes, while the acetamide group provides a reactive site for further functionalization. Such characteristics make it an excellent candidate for designing novel bioactive molecules.

In recent years, Acetamide, N-(6-aminohexyl)- has been extensively studied for its potential in the development of therapeutic agents. Its structural features allow for easy modification at multiple sites, enabling the synthesis of a wide range of derivatives with tailored pharmacological properties. For instance, researchers have explored its use in creating peptidomimetics and enzyme inhibitors. The compound's ability to mimic natural amino acid sequences while maintaining stability under physiological conditions has opened new avenues in drug design.

One of the most compelling applications of Acetamide, N-(6-aminohexyl)- is in the field of neuroscience. Emerging research suggests that this compound may serve as a precursor for developing treatments targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The hexyl chain's ability to cross the blood-brain barrier and the acetamide group's potential to interact with neural receptors make it a promising candidate for further investigation. Preclinical studies have shown that derivatives of this compound exhibit neuroprotective effects by modulating key signaling pathways involved in neuroinflammation and oxidative stress.

The role of Acetamide, N-(6-aminohexyl)- extends beyond pharmaceutical applications; it also finds utility in synthetic organic chemistry. Its versatile reactivity allows chemists to construct complex molecules through various coupling reactions, including amide bond formation and nucleophilic substitution. These reactions are fundamental in synthesizing peptides, proteins, and other biologically relevant molecules. The compound's stability under different reaction conditions makes it an indispensable tool in laboratory settings where precision and reliability are paramount.

In industrial settings, Acetamide, N-(6-aminohexyl)- is utilized as an intermediate in the production of specialty chemicals and fine chemicals. Its structural simplicity yet functional diversity make it an ideal building block for more complex chemical entities. Companies specializing in custom synthesis often rely on this compound to meet the growing demand for high-purity intermediates used in various industries, including cosmetics and agrochemicals.

The synthesis of Acetamide, N-(6-aminohexyl)- typically involves the reaction between hexylamine and acetic anhydride or acetyl chloride under controlled conditions. This process requires careful optimization to ensure high yield and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing waste and energy consumption while maintaining high product quality. Such innovations align with the broader trend toward sustainable chemistry practices.

The safety profile of Acetamide, N-(6-aminohexyl)- is another critical aspect that has been thoroughly evaluated through extensive toxicological studies. Preliminary data indicate that the compound exhibits low toxicity at moderate concentrations, making it suitable for both laboratory use and potential therapeutic applications. However, as with any chemical substance, proper handling procedures must be followed to minimize exposure risks. Safety guidelines recommend using personal protective equipment (PPE) such as gloves and goggles when handling this compound.

The future prospects of Acetamide, N-(6-aminohexyl)- are promising, with ongoing research exploring its potential in various fields. As our understanding of biological systems continues to evolve, new applications for this compound are likely to emerge. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing its full potential and translating laboratory findings into tangible benefits for society.